Cas no 893726-43-7 (2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide)

• Product Name: 2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide
• CAS No: 893726-43-7
• MF: C₁₆H₁₃Cl₂N₅OS
• MW: 394.278319120407
• CID: 4675093
• PubChem ID: 16637103
• Update Time: 2025-05-26

2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-{[bis(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
• SBB040736
• NE13604
• 2-[4,5-bis(4-chlorophenyl)-1,2,4-triazol-3-ylthio]acetohydrazide
• [4,5-Bis-(4-chlorophenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]acetic acid hydrazide
• 2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide

• Inchi： 1S/C16H13Cl2N5OS/c17-11-3-1-10(2-4-11)15-21-22-16(25-9-14(24)20-19)23(15)13-7-5-12(18)6-8-13/h1-8H,9,19H2,(H,20,24)
• InChI Key： GMTAWRXJZIKEGK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=NN=C1C1C=CC(=CC=1)Cl)SCC(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 444
• Topological Polar Surface Area: 111

Additional information on 2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide

Comprehensive Overview of 2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide (CAS No. 893726-43-7)

2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide (CAS No. 893726-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a 1,2,4-triazole core substituted with 4-chlorophenyl groups and a sulfanyl acetohydrazide moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in developing novel bioactive molecules, particularly in the context of antimicrobial and anti-inflammatory agents.

In recent years, the demand for triazole derivatives like 2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide has surged, driven by their efficacy in drug discovery. The compound’s chlorophenyl groups enhance its lipophilicity, which is critical for membrane permeability in biological systems. This property aligns with current trends in optimizing drug candidates for improved bioavailability, a topic frequently searched in AI-driven drug design platforms. Additionally, its sulfanyl acetohydrazide functional group offers reactive sites for further derivatization, a feature highly valued in combinatorial chemistry.

The synthesis of CAS No. 893726-43-7 typically involves multi-step reactions, including cyclization and nucleophilic substitution. Modern green chemistry approaches are being applied to reduce environmental impact, a hot topic in sustainable research. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, addressing the growing consumer focus on quality control in chemical manufacturing. These methodologies are often queried in scientific databases, reflecting their importance in industrial and academic settings.

Beyond pharmaceuticals, 2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide is investigated for its potential in agrochemical formulations. Its structural motifs are analogous to those in pesticides and herbicides, sparking interest in crop protection innovations. With global emphasis on food security, researchers are leveraging computational modeling to predict its interactions with biological targets, a technique widely discussed in precision agriculture forums.

Safety and regulatory compliance are paramount in handling CAS No. 893726-43-7. While not classified as hazardous, proper laboratory practices must be followed, as emphasized in OSHA guidelines—a frequently searched term among professionals. The compound’s stability under various conditions is also a subject of study, particularly for storage optimization, a concern raised in chemical logistics discussions.

In summary, 2-{4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetohydrazide represents a promising scaffold in medicinal and agricultural chemistry. Its multifaceted applications, coupled with advancements in synthetic methodologies and analytical technologies, position it as a compound of enduring relevance. As AI-assisted research accelerates, this molecule’s potential is likely to expand, addressing pressing challenges in healthcare and sustainability.